Cas no 13748-14-6 (2-Propylazepane)

• Product Name: 2-Propylazepane
• CAS No: 13748-14-6
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 119891
• PubChem ID: 3556725
• Update Time: 2025-04-18

2-Propylazepane Chemical and Physical Properties

Names and Identifiers

• 2-Propylazepane
• 1H-Azepine,hexahydro-2-propyl-
• 2-PROPYLHEXAHYDROAZEPINE
• 2-propylazacycloheptane
• 1H-Azepine, hexahydro-2-propyl-
• 13748-14-6
• AKOS005638640
• DTXSID70393613
• 2-propyl-azepane

• Inchi： 1S/C9H19N/c1-2-6-9-7-4-3-5-8-10-9/h9-10H,2-8H2,1H3
• InChI Key： JTPMDWPBRFXVQO-UHFFFAOYSA-N
• SMILES： N1CCCCCC1CCC

Computed Properties

• Exact Mass: 141.15187
• Monoisotopic Mass: 141.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 80.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes